Cas no 2418667-06-6 (3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid)

• Product Name: 3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid
• CAS No: 2418667-06-6
• MF: C₁₄H₁₆O₃Si
• MW: 260.360545158386
• CID: 5679209
• PubChem ID: 165769139
• Update Time: 2025-08-05

3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418667-06-6
• EN300-26626917
• 3-formyl-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• 3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid

• Inchi： 1S/C14H16O3Si/c1-10-11(5-6-18(2,3)4)7-12(14(16)17)8-13(10)9-15/h7-9H,1-4H3,(H,16,17)
• InChI Key： QGTNUURDMZGWCU-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C(=O)O)C=C(C=O)C=1C)(C)(C)C

Computed Properties

• Exact Mass: 260.08687090g/mol
• Monoisotopic Mass: 260.08687090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid

Introduction to 3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid (CAS No. 2418667-06-6)

3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid, identified by its CAS number 2418667-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features including a formyl group, a methyl substituent, and a terminal alkyne group protected by a trimethylsilyl (TMS) moiety, exhibits promising properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid consists of a benzoic acid backbone with functional groups strategically positioned to enhance reactivity and compatibility with various synthetic pathways. The presence of the formyl group (–CHO) provides a site for condensation reactions, while the methyl group (–CH₃) at the 4-position introduces steric hindrance and influences electronic properties. The terminal alkyne group (–C≡C–), further modified with a TMS protecting group, offers versatility in cross-coupling reactions, making it an attractive building block for constructing complex molecular architectures.

In recent years, advances in synthetic methodologies have enabled the exploration of novel applications for compounds like 3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid. One particularly notable area is its utility in the synthesis of biologically active molecules. Researchers have leveraged its reactive sites to develop intermediates for heterocyclic compounds, which are widely recognized for their pharmacological significance. For instance, studies have demonstrated its role in constructing fused ring systems such as indoles and quinolines, which are prevalent scaffolds in medicinal chemistry.

The TMS-protected alkyne moiety serves as a crucial handle for subsequent functionalization via palladium-catalyzed cross-coupling reactions. These reactions, including Suzuki-Miyaura, Sonogashira, and Heck couplings, allow for the introduction of diverse substituents at specific positions along the aromatic ring. Such modifications are essential for tailoring the physicochemical properties of target molecules, optimizing their binding affinity to biological targets, and enhancing their metabolic stability. This flexibility has made 3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

Moreover, the compound's unique electronic distribution due to the combination of electron-withdrawing (formyl) and electron-donating (methyl) groups makes it an interesting candidate for materials science applications. In particular, its ability to participate in π-stacking interactions has been explored in the design of organic semiconductors and light-emitting diodes (OLEDs). The alkyne functionality also lends itself to applications in polymer chemistry, where it can serve as a monomer or cross-linking agent to create materials with tailored mechanical and optical properties.

Recent research has highlighted the compound's potential in drug discovery through its incorporation into libraries of bioactive molecules. By serving as a core structure, 3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid enables the rapid synthesis of diverse analogues that can be screened for biological activity. This approach has been particularly effective in identifying inhibitors of enzymes involved in inflammatory pathways and cancer metabolism. The formyl group's reactivity allows for facile derivatization into amides or esters, which are common pharmacophores in drug molecules.

The use of computational methods to predict the behavior of 3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid has also been instrumental in guiding synthetic strategies. Molecular modeling studies have provided insights into how its structure interacts with biological targets at the atomic level. These insights have informed the design of more potent and selective drug candidates by identifying key interactions that can be optimized through structural modifications.

In conclusion, 3-formyl-4-methyl-5-2-(trimethylsilyl)ethynylbenzoic acid (CAS No. 2418667-06-6) represents a versatile and multifunctional compound with broad applications across pharmaceutical chemistry and materials science. Its unique structural features enable participation in diverse synthetic transformations, making it an invaluable tool for drug development and material design. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.